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Compound of Interest

Compound Name:
2-[(3-Chloro-2-

methylphenyl)thio]acetic acid

CAS No.: 6375-67-3

Cat. No.: B1621126

Get Quote

Identity, Synthesis, and Application in Heterocyclic Chemistry

Executive Summary
3-Chloro-2-methylphenylthioacetic acid (CAS: 6375-67-3) is a specialized organosulfur

intermediate primarily utilized in the synthesis of substituted benzothiophenes.[1][2] As a

bifunctional molecule containing both a carboxylic acid and a sulfide linker attached to a

sterically crowded phenyl ring, it presents unique challenges and opportunities in medicinal

chemistry. This guide provides a rigorous analysis of its nomenclature, synthetic protocols, and

its critical role as a scaffold for developing sulfur-containing heterocycles.

Nomenclature and Structural Analysis
While commonly referred to as "3-Chloro-2-methylphenylthioacetic acid," the rigorous IUPAC

nomenclature prioritizes the carboxylic acid as the principal functional group, treating the sulfur

moiety as a substituent.
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Systematic IUPAC Derivation
Parent Structure: Acetic acid (

).

Principal Substituent: A sulfanyl group (

) attached to carbon 2 of the acetic acid.

Secondary Substituent: A phenyl ring attached to the sulfur.

Ring Substitutions: The phenyl ring bears a methyl group at position 2 and a chlorine atom at

position 3.

Preferred IUPAC Name: 2-[(3-Chloro-2-methylphenyl)sulfanyl]acetic acid

Chemical Identifiers
Identifier Type Value

CAS Registry Number 6375-67-3

Molecular Formula

Molecular Weight 216.68 g/mol

SMILES Cc1c(Cl)cccc1SCC(=O)O

InChI Key IRDNJGWKZWNWCV-UHFFFAOYSA-N

Physicochemical Profiling
Understanding the physical properties is essential for optimizing extraction and purification

protocols.
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Property
Value
(Experimental/Predicted)

Relevance

Physical State Solid (Crystalline powder)
Standard handling; likely

stable at RT.

pKa (Acid) ~3.6 – 3.8 (Predicted)

Stronger acid than acetic acid

(4.76) due to the electron-

withdrawing sulfur and phenyl

ring.

LogP ~2.8
Moderate lipophilicity; soluble

in DCM, EtOAc, and alcohols.

Solubility (Water) Low (Acid form)
Precipitates upon acidification

of aqueous alkaline solutions.

Solubility (Base) High
Forms water-soluble

sodium/potassium salts.

Synthetic Methodology
The synthesis of 3-Chloro-2-methylphenylthioacetic acid typically proceeds via the alkylation of

the corresponding thiophenol. Because 3-chloro-2-methylbenzenethiol is not always

commercially available, a robust de novo synthesis starting from the aniline is described below.

Retrosynthetic Analysis
The target molecule is disassembled into two key synthons:

Nucleophile: 3-Chloro-2-methylbenzenethiol (generated from 3-chloro-2-methylaniline).

Electrophile: Chloroacetic acid (or sodium chloroacetate).

Step-by-Step Protocol
Stage 1: Preparation of the Thiol (Leuckart Thiophenol Synthesis)

Reagents: 3-Chloro-2-methylaniline,
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,

, Potassium Ethyl Xanthate, KOH.

Diazotization: Dissolve the aniline in concentrated

and cool to 0°C. Add aqueous

dropwise to form the diazonium salt.

Xanthate Formation: Slowly add the cold diazonium solution to a warmed (60°C) solution of

potassium ethyl xanthate. The diazonium group is displaced by the xanthate.

Hydrolysis: Reflux the resulting aryl xanthate with KOH pellets in ethanol for 4 hours to

cleave the xanthate ester, yielding the thiolate.

Stage 2: S-Alkylation (The Coupling Step)
Reagents: Thiolate solution (from Stage 1), Chloroacetic acid, NaOH.

Coupling: To the alkaline thiolate solution, add a solution of chloroacetic acid (neutralized

previously with

to form the salt).

Reflux: Heat the mixture at reflux for 2–3 hours. The sulfur nucleophile attacks the

-carbon of the chloroacetate (

mechanism).

Workup: Cool the solution and wash with diethyl ether to remove non-acidic impurities

(unreacted disulfides).

Isolation: Acidify the aqueous layer to pH ~2 using concentrated

. The product, 2-[(3-Chloro-2-methylphenyl)sulfanyl]acetic acid, will precipitate as a white/off-
white solid.

Purification: Recrystallize from ethanol/water or benzene/petroleum ether.
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Synthesis Workflow Diagram
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Figure 1: Synthetic pathway from aniline precursor to final arylthioacetic acid.

Applications in Drug Discovery
The primary utility of 3-Chloro-2-methylphenylthioacetic acid lies in its ability to undergo

intramolecular cyclization to form benzothiophenes.

Benzothiophene Cyclization
Benzothiophenes are privileged scaffolds in medicinal chemistry, found in drugs like Raloxifene

and Zileuton. The "3-chloro-2-methyl" substitution pattern of the starting material dictates the

substitution of the final heterocycle.

Reaction: Intramolecular Friedel-Crafts Acylation.

Reagents:

(to form acid chloride) followed by

(Lewis Acid) or Polyphosphoric Acid (PPA).

Regioselectivity: The cyclization occurs at the ortho position relative to the sulfur. Since one

ortho position is blocked by the methyl group (position 2 of the phenyl ring), cyclization is

forced to the other ortho position (position 6), yielding 4-chloro-7-methylbenzo[b]thiophen-

3(2H)-one.

Mechanism of Action (Cyclodehydration)
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Key Transformation
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Figure 2: Cyclization pathway to the benzothiophene core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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